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Introduction
Oral PD-L1 Binding Peptide 1 (OPBP-1) is a novel, orally available, proteolysis-resistant D-

peptide designed to block the interaction between Programmed Death-Ligand 1 (PD-L1) and its

receptor, Programmed Death-1 (PD-1).[1][2] This interaction is a critical immune checkpoint

that tumor cells exploit to evade the host's immune system. By inhibiting this pathway, OPBP-1
aims to restore T-cell-mediated anti-tumor immunity.[1][2] Developed through a combination of

phage display screening, molecular docking, and molecular dynamics simulations, OPBP-1
represents a promising alternative to monoclonal antibody-based immunotherapies, offering the

potential for improved selectivity, fewer side effects, and the convenience of oral administration.

[1][2][3]

Core Mechanism of Action
OPBP-1 selectively binds to PD-L1, thereby sterically hindering its interaction with PD-1 on T-

cells. This blockade abrogates the inhibitory signal, leading to enhanced T-cell activation,

proliferation, and cytokine secretion, ultimately promoting an anti-tumor immune response.[1][2]
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Data Presentation
Table 1: In Vitro Activity of OPBP-1

Parameter Value/Effect Assay Source

Binding Specificity

Selectively binds to

human and mouse

PD-L1

MicroScale

Thermophoresis

(MST), Flow

Cytometry

[1]

PD-1/PD-L1 Blocking

Significantly blocks

the PD-1/PD-L1

interaction

Flow Cytometry [1][2]

T-Cell Activation

Enhances IFN-γ

secretion from CD8+

T cells in human

PBMCs

Intracellular Cytokine

Staining
[1][2]

T-Cell Proliferation

Promotes IL-2

secretion in Jurkat T-

cells co-cultured with

PD-L1 expressing

cells

Flow Cytometry [1]

Cytotoxicity

No direct cytotoxicity

to cancer cells (CT26

and B16-OVA)

MTT Assay [1]

Table 2: In Vivo Efficacy of OPBP-1 in Murine Models
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Animal Model
Treatment Dose &
Regimen

Key Findings Source

CT26 Colorectal

Cancer

0.5 mg/kg,

intraperitoneal

injection, daily for 2

weeks

Significant inhibition of

tumor growth;

Increased infiltration

and function of CD8+

T-cells in the tumor

microenvironment

[1][2]

B16-OVA Melanoma

0.5 mg/kg,

intraperitoneal

injection, daily for 2

weeks

Significant inhibition of

tumor growth
[1][2]

CT26 Colorectal

Cancer (Oral)

OPBP-1 loaded in

TMC hydrogel

Significant inhibition of

tumor growth
[1][2]

Table 3: Pharmacokinetic Properties of OPBP-1 in Rats
Formulati
on

Administr
ation
Route

Oral
Bioavaila
bility (%)

Half-life
(T½)
(hours)

Cmax
(ng/mL)

Tmax
(hours)

Source

OPBP-1 in

Solution

Intravenou

s
N/A 0.33 N/A N/A [1]

OPBP-1 in

Solution
Oral

Not

specified

Not

specified

1897.2 ±

198.2
2 [1]

OPBP-1 in

TMC

Hydrogel

Oral 52.8 14.55
3756.0 ±

1043.6
12 [1][2]

Experimental Protocols
Phage Display Screening for PD-L1 Binding Peptides

Objective: To identify novel peptides that bind to human PD-L1.
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Methodology:

A D-peptide phage library is incubated with recombinant human PD-L1 protein

immobilized on magnetic beads.

Non-binding phages are washed away.

Bound phages are eluted and amplified in E. coli.

Multiple rounds of biopanning are performed with increasing stringency to enrich for high-

affinity binders.

Individual phage clones are isolated, and the peptide-encoding DNA is sequenced.

The binding affinity of identified peptides is confirmed using methods like MicroScale

Thermophoresis (MST).

In Vitro PD-1/PD-L1 Blocking Assay
Objective: To assess the ability of OPBP-1 to inhibit the interaction between PD-1 and PD-

L1.

Methodology:

PD-L1-overexpressing cells (e.g., CHO-K1-hPD-L1) are incubated with varying

concentrations of OPBP-1.

Recombinant human PD-1-Fc fusion protein is added.

The binding of PD-1-Fc to the cells is detected using a fluorescently labeled secondary

antibody against the Fc region via flow cytometry.

A reduction in fluorescence intensity in the presence of OPBP-1 indicates blockade of the

PD-1/PD-L1 interaction.

T-Cell Activation Assay (IFN-γ Secretion)
Objective: To determine the effect of OPBP-1 on T-cell activation.
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Methodology:

Human peripheral blood mononuclear cells (PBMCs) are co-cultured with PD-L1-

expressing tumor cells.

The co-culture is treated with OPBP-1 or a control peptide.

After a specified incubation period, the cells are stained for surface markers (e.g., CD8)

and intracellular IFN-γ.

The percentage of IFN-γ-positive CD8+ T-cells is quantified by flow cytometry.

In Vivo Tumor Xenograft Model
Objective: To evaluate the anti-tumor efficacy of OPBP-1 in a living organism.

Methodology:

Immunocompetent mice (e.g., BALB/c) are subcutaneously inoculated with syngeneic

tumor cells (e.g., CT26).

Once tumors are established, mice are randomized into treatment and control groups.

OPBP-1 is administered (e.g., intraperitoneally or orally) according to a predefined

schedule.

Tumor volume is measured regularly.

At the end of the study, tumors and spleens may be harvested for immunological analysis

(e.g., T-cell infiltration and activation).

Pharmacokinetic Analysis
Objective: To determine the oral bioavailability and half-life of OPBP-1.

Methodology:

Rats are administered OPBP-1 either intravenously or orally (with and without the TMC

hydrogel carrier).
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Blood samples are collected at various time points.

The concentration of OPBP-1 in the plasma is quantified using a validated analytical

method such as reverse-phase high-performance liquid chromatography (RP-HPLC).

Pharmacokinetic parameters (Cmax, Tmax, AUC, T½, and bioavailability) are calculated

from the plasma concentration-time profiles.

Visualizations
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Caption: PD-1/PD-L1 signaling and the mechanism of OPBP-1 action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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